Cas no 1806880-17-0 (4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine
• CAS No: 1806880-17-0
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4883090
• Update Time: 2025-08-05

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine

• Inchi： 1S/C8H9F3N2O/c1-14-5-3-13-8(11)6(7(9)10)4(5)2-12/h3,7H,2,12H2,1H3
• InChI Key： GQGBITQBTKUQFU-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1CN)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS No. 1806880-17-0)

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine, with the CAS number 1806880-17-0, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with an aminomethyl group, difluoromethyl, fluoro, and methoxy functionalities. These substituents contribute to its distinct chemical properties and potential biological activities.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine involves a series of well-defined chemical reactions, often starting from readily available precursors. The presence of the difluoromethyl group is particularly noteworthy, as it can significantly influence the compound's electronic and steric properties. Fluorine atoms are known for their strong electron-withdrawing effects, which can enhance the compound's stability and bioavailability. The methoxy group, on the other hand, can improve solubility and metabolic stability, making this compound a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine in the development of novel therapeutic agents. One area of particular interest is its activity as a modulator of specific enzymes and receptors. For instance, research has shown that this compound can effectively interact with certain kinases and G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.

In preclinical studies, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine has demonstrated promising results in terms of its pharmacological profile. It has been found to exhibit high selectivity and potency against specific targets, while also showing favorable pharmacokinetic properties. These attributes make it an attractive lead compound for further optimization and development into potential drug candidates.

The safety profile of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine is another critical aspect that has been extensively investigated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In addition to its therapeutic applications, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine has also been explored for its use in chemical biology research. Its unique structure makes it a valuable tool for probing the function and interactions of specific biological targets. For example, it can be used as a probe to study the mechanisms of action of certain enzymes or receptors, providing insights that can inform the design of more effective drugs.

The synthesis and characterization of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine have been described in several scientific publications. These studies detail the various synthetic routes that can be employed to produce this compound efficiently and on a larger scale. Techniques such as transition metal-catalyzed cross-coupling reactions and directed functionalization strategies have been particularly useful in optimizing the synthetic process.

The future prospects for 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine are promising. Ongoing research is focused on further refining its structure to enhance its pharmacological properties and reduce any potential side effects. Additionally, efforts are being made to explore new applications for this compound beyond its current uses in medicinal chemistry and pharmaceutical research.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS No. 1806880-17-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for the development of novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.